Cas no 2171599-93-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid
- 2171599-93-0
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid
- EN300-1522528
-
- Inchi: 1S/C25H30N2O6/c1-2-3-12-22(24(31)26-14-16(28)13-23(29)30)27-25(32)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22,28H,2-3,12-15H2,1H3,(H,26,31)(H,27,32)(H,29,30)
- InChI Key: JVJQCJXJNJXWOZ-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCC(CC(=O)O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 125Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522528-0.05g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2171599-93-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1522528-0.1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2171599-93-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1522528-0.25g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2171599-93-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1522528-0.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2171599-93-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1522528-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2171599-93-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1522528-2.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2171599-93-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1522528-5.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2171599-93-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1522528-10.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2171599-93-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1522528-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2171599-93-0 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522528-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxybutanoic acid |
2171599-93-0 | 100mg |
$2963.0 | 2023-09-26 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic Acid (CAS No. 2171599-93-0): An Overview
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid (CAS No. 2171599-93-0) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Lys(Ahx)-OH, is a derivative of lysine and is characterized by its unique structural features, including the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an aminohexanoic acid (Ahx) linker. The compound's structure and properties make it a valuable tool in various biochemical and pharmaceutical applications.
The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, which helps to maintain the integrity of the peptide chain. The Ahx linker, on the other hand, provides flexibility and can be used to introduce additional functional groups or modifications. Together, these features make 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid an essential building block in the synthesis of complex peptides and peptidomimetics.
In recent years, there has been a growing interest in the use of this compound for the development of novel therapeutic agents. One area of particular focus is the design of peptides that can target specific receptors or enzymes involved in various diseases. For example, researchers have explored the use of Fmoc-Lys(Ahx)-OH in the synthesis of peptides that can modulate G protein-coupled receptors (GPCRs), which are key targets for many drugs used to treat conditions such as cardiovascular diseases, neurological disorders, and cancer.
A study published in the Journal of Medicinal Chemistry highlighted the potential of Fmoc-Lys(Ahx)-OH in enhancing the bioavailability and stability of peptides. The researchers demonstrated that by incorporating this compound into peptide sequences, they were able to improve the pharmacokinetic properties of the resulting molecules, leading to enhanced therapeutic efficacy. This finding has significant implications for the development of next-generation peptide-based drugs.
Another area where Fmoc-Lys(Ahx)-OH has shown promise is in the field of protein engineering. The compound's ability to introduce specific modifications at defined positions within a protein sequence makes it a valuable tool for creating proteins with novel functions or improved properties. For instance, scientists have used Fmoc-Lys(Ahx)-OH to engineer enzymes with enhanced catalytic activity or improved stability under harsh conditions. These engineered proteins have potential applications in biocatalysis, bioremediation, and other industrial processes.
The synthesis of Fmoc-Lys(Ahx)-OH typically involves several steps, including the protection of lysine with the Fmoc group and the subsequent coupling with aminohexanoic acid. The choice of coupling reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for both academic research and industrial applications.
In addition to its use in peptide synthesis and protein engineering, Fmoc-Lys(Ahx)-OH has also found applications in materials science. The compound can be incorporated into polymers or other materials to impart specific functional properties, such as improved mechanical strength or enhanced biocompatibility. For example, researchers have developed hydrogels containing Fmoc-Lys(Ahx)-OH that exhibit excellent mechanical properties and can be used as scaffolds for tissue engineering or drug delivery systems.
The safety profile of Fmoc-Lys(Ahx)-OH is another important consideration. While the compound itself is not classified as hazardous, proper handling and storage procedures should be followed to ensure safety in laboratory settings. It is also important to note that any derivatives or products synthesized using Fmoc-Lys(Ahx)-OH should be thoroughly tested for toxicity before being used in biological systems or clinical applications.
In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid (CAS No. 2171599-93-0) is a versatile compound with a wide range of applications in chemical biology, medicinal chemistry, protein engineering, and materials science. Its unique structural features and functional properties make it an essential tool for researchers working on the development of novel therapeutic agents, engineered proteins, and advanced materials. As research in these fields continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.
2171599-93-0 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)